Cas no 379728-39-9 (2-Chloro-N-(2-ethyl-5,6,7,8-tetrahydro-4-oxo[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide)

• Product Name: 2-Chloro-N-(2-ethyl-5,6,7,8-tetrahydro-4-oxo[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide
• CAS No: 379728-39-9
• MF: C₁₄H₁₆ClN₃O₂S
• MW: 325.813740730286
• CID: 5449120
• PubChem ID: 2345373
• Update Time: 2025-06-22

2-Chloro-N-(2-ethyl-5,6,7,8-tetrahydro-4-oxo[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-ethyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)acetamide
• EN300-26620907
• 379728-39-9
• SR-01000032551-1
• 2-chloro-N-{5-ethyl-3-oxo-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-4-yl}acetamide
• CHEMBL1528030
• HMS2390M22
• BRD-K65258912-001-04-0
• AKOS030750185
• MLS000564387
• MLS002703087
• SMR000151874
• Z56827541
• SR-01000032551
• CHEBI:93143
• Q27164864
• REGID_for_CID_2345373
• 2-Chloro-N-(2-ethyl-5,6,7,8-tetrahydro-4-oxo[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide

• Inchi： 1S/C14H16ClN3O2S/c1-2-10-16-13-12(8-5-3-4-6-9(8)21-13)14(20)18(10)17-11(19)7-15/h2-7H2,1H3,(H,17,19)
• InChI Key： CUVDDEYCMGFIJT-UHFFFAOYSA-N
• SMILES： C(NN1C(CC)=NC2SC3CCCCC=3C=2C1=O)(=O)CCl

Computed Properties

• Exact Mass: 325.0651756g/mol
• Monoisotopic Mass: 325.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.06±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-Chloro-N-(2-ethyl-5,6,7,8-tetrahydro-4-oxo[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide

Comprehensive Overview of 2-Chloro-N-(2-ethyl-5,6,7,8-tetrahydro-4-oxo[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide (CAS No. 379728-39-9)

2-Chloro-N-(2-ethyl-5,6,7,8-tetrahydro-4-oxo[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its CAS number 379728-39-9 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation. This compound belongs to the benzothieno[2,3-d]pyrimidine class, a scaffold known for its diverse biological activities, including kinase inhibition and antimicrobial properties.

The molecular structure of 2-Chloro-N-(2-ethyl-5,6,7,8-tetrahydro-4-oxo[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide features a chloroacetamide moiety, which is often explored in drug design for its reactivity and ability to form covalent bonds with biological targets. Researchers are particularly interested in its potential as a small-molecule inhibitor or probe compound for studying enzyme mechanisms. Recent trends in AI-driven drug discovery have highlighted the importance of such heterocyclic compounds in virtual screening and structure-activity relationship (SAR) studies.

In the context of green chemistry and sustainable synthesis, this compound's derivatives are being investigated for eco-friendly catalytic processes. The tetrahydrobenzothienopyrimidine core is also a subject of interest in medicinal chemistry, particularly for its resemblance to purine bases, making it relevant to nucleic acid-targeted therapies. A 2023 study published in the Journal of Heterocyclic Chemistry emphasized its role in developing selective kinase modulators with reduced off-target effects.

From a spectroscopic characterization perspective, CAS 379728-39-9 exhibits distinct NMR and mass spectrometry profiles that facilitate its identification in complex mixtures. Analytical chemists frequently search for "HPLC purification methods for benzothienopyrimidines" or "stability studies of chloroacetamide derivatives," reflecting practical challenges in handling this compound class. Its logP value and solubility profile are critical parameters being optimized in current preformulation research.

The compound's structure-activity relationship has garnered attention in cancer research forums, with particular focus on its potential interaction with ATP-binding pockets of oncogenic kinases. However, it's crucial to note that current applications remain strictly in the preclinical research domain. Patent databases reveal growing interest in its derivatives for neurodegenerative disease applications, aligning with the industry's shift toward central nervous system (CNS)-penetrant molecules.

Emerging computational chemistry approaches, including molecular docking and quantum mechanical calculations, are being applied to predict the behavior of 2-Chloro-N-(2-ethyl-5,6,7,8-tetrahydro-4-oxo[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)acetamide in biological systems. These methods address frequently searched queries like "in silico ADMET prediction for complex heterocycles" and "fragment-based drug design strategies." The compound's crystallographic data, where available, contributes significantly to structure-based drug design pipelines.

In summary, CAS 379728-39-9 represents a versatile chemical entity bridging multiple disciplines—from organic synthesis to biophysical chemistry. Its ongoing investigation reflects broader trends in precision medicine and targeted therapy development, while adhering to evolving laboratory safety standards and intellectual property considerations in pharmaceutical innovation.